Cas no 6636-78-8 (2-chloropyridin-3-ol)

2-chloropyridin-3-ol Properties

Names and Identifiers

• 2-Chloro-3-hydroxypyridine
• 2-Chloro-pyridin-3-ol
• 3-pyridinol, 2-chloro-
• 2-Chlorpyridin-3-ol
• 2-cloropiridin-3-ol
• 2-chloropyridine-3-ol
• 2-chloro-3-hydroxyl pyridine
• 2-Chloro-3-pyridinol
• 2-chloropyridin-3-ol
• F0001-1768
• AKOS000431571
• UNII-VY212Q0S3J
• NSC 18469
• 2-CHLORO-3-HYDROXY PYRIDINE
• NSC18469
• HY-32833
• WLN: T6NJ BG CQ
• BB 0219900
• AM20061429
• A8956
• NS00045923
• 2-Chloro-3-hydroxypyridine, 98%
• MFCD00006235
• VY212Q0S3J
• SCHEMBL188902
• STR03887
• BRN 0002216
• CS-D0978
• 2-Chloro-3-hydroxypyridine (2-Chloro-3-pyridinol)
• DTXSID3022243
• NSC-18469
• 3-Pyridinol, 2-chloro- [
• 3-HYDROXY-2-CHLOROPYRIDINE
• CHEMBL4636200
• PB21615
• 5-21-02-00085 (Beilstein Handbook Reference)
• EINECS 229-635-3
• 2-chloro-3-hydroxy-pyridine
• PS-4577
• FT-0602427
• SY001399
• EN300-80718
• 2-chloropyridin-3-ol;2-Chloro-3-pyridinol
• Q27292085
• RSOPTYAZDFSMTN-UHFFFAOYSA-
• AC-4666
• AI3-61989
• 6636-78-8
• BP-12768
• InChI=1/C5H4ClNO/c6-5-4(8)2-1-3-7-5/h1-3,8H
• W-104758
• DB-020787
• +Expand

• MDL： MFCD00006235
• InChIKey： RSOPTYAZDFSMTN-UHFFFAOYSA-N
• Inchi： 1S/C5H4ClNO/c6-5-4(8)2-1-3-7-5/h1-3,8H
• SMILES： C1=CC(=C(Cl)N=C1)O
• BRN： 2216

Computed Properties

• Exact Mass: 128.998141g/mol
• Surface Charge: 0
• XLogP3: 1.1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 128.998141g/mol
• Monoisotopic Mass: 128.998141g/mol
• Topological Polar Surface Area: 33.1Ų
• Heavy Atom Count: 8
• Complexity: 78.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 1.44060
• PSA: 33.12000
• Refractive Index: 1.4510 (estimate)
• Boiling Point: 316.2℃ at 760 mmHg
• Melting Point: 167.0 to 172.0 deg-C
• Flash Point: 145℃
• Color/Form: Slightly Beige solid
• Density: 1.2309 (rough estimate)

2-chloropyridin-3-ol Security Information

• Symbol: GHS07
• RTECS：UU7707000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S37/39-S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

2-chloropyridin-3-ol Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%